Cas no 2306271-92-9 ([1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride)

• Product Name: [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride
• CAS No: 2306271-92-9
• MF: C₁₀H₁₁ClF₃N₃
• MW: 265.66265130043
• CID: 5976501
• PubChem ID: 138106135
• Update Time: 2026-03-11

[1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride
• [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine
• [1-(2,2,2-Trifluoroethyl)-7-azaindole-5-yl]methanamine Hydrochloride
• 2306271-92-9
• P20167
• BS-43549
• starbld0015983
• [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine hydrochloride
• 1-[1-(2,2,2-trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]methanamine hydrochloride
• SY343825
• (1-(2,2,2-Trifluoroethyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)methanamine hydrochloride
• MFCD31697875
• 1-[1-(2,2,2-Trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine HCl

• Inchi： 1S/C10H10F3N3.ClH/c11-10(12,13)6-16-2-1-8-3-7(4-14)5-15-9(8)16;/h1-3,5H,4,6,14H2;1H
• InChI Key： PBGFBCBLJVEFAL-UHFFFAOYSA-N
• SMILES： C12N(CC(F)(F)F)C=CC1=CC(CN)=CN=2.[H]Cl

Computed Properties

• Exact Mass: 265.0593595g/mol
• Monoisotopic Mass: 265.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride

Introduction to [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride (CAS No: 2306271-92-9)

[1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2306271-92-9, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of a trifluoroethyl group and a pyrrolo[2,3-b]pyridine core makes it a particularly intriguing candidate for further investigation.

The structure of [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride incorporates several key features that contribute to its potential therapeutic applications. The pyrrolo[2,3-b]pyridine scaffold is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting various diseases. Its ability to interact with biological targets makes it a valuable building block for the development of new therapeutic agents.

The introduction of the trifluoroethyl group into the molecule enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. This modification can significantly influence the compound's pharmacokinetic properties, potentially improving its bioavailability and duration of action. Additionally, the hydrochloride salt form of the compound enhances its solubility in water, making it more suitable for formulation into injectable or oral medications.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and interaction patterns of [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride with various biological targets. These studies have revealed its potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of inflammatory pathways. The compound's ability to interact with these targets has opened new avenues for the development of novel therapeutic strategies.

In vitro studies have demonstrated the efficacy of [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride in reducing the viability of certain cancer cell lines. The trifluoroethyl group appears to play a critical role in this activity by enhancing the compound's ability to disrupt key cellular processes. Furthermore, preclinical studies have shown that the hydrochloride salt form exhibits better pharmacokinetic profiles compared to its free base form.

The synthesis of [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity. Recent innovations in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

The pharmacological properties of [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride are being actively studied in various preclinical models. Initial findings suggest that it may have applications in treating not only cancer but also neurological disorders and infectious diseases. The compound's unique structural features make it a versatile tool for drug discovery and development.

As research continues to uncover new biological activities and mechanisms of action for [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride, its potential as a therapeutic agent grows increasingly promising. The combination of computational modeling with experimental validation has provided a robust framework for understanding its interactions with biological systems. This holistic approach is essential for translating laboratory findings into effective clinical treatments.

The future development of [1-(2,2,2-trifluoroethyl)pyrrolo[2,3-b]pyridin-5-yl]methanamine;hydrochloride will likely involve interdisciplinary collaborations between chemists, biologists, and clinicians. Such collaborations are crucial for addressing the complex challenges associated with drug development. By leveraging cutting-edge technologies and innovative research methodologies, scientists can accelerate the discovery and optimization of new therapeutic agents like this one.